5-chloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H18ClN3OS2/c1-16(2)7-9-10(8-19)15(24-13(9)17(3,4)21-16)20-14(22)11-5-6-12(18)23-11/h5-6,21H,7H2,1-4H3,(H,20,22)
• InChI Key: FHWWYRSQWGKFRG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC(=C2C#N)NC(=O)C3=CC=C(S3)Cl)C
• Molecular Formula: C17H18ClN3OS2
• Molecular Weight: 379.9 g/mol

Description

The compound “5-chloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide” is a type of synthetic thiophene. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Synthesis Analysis

The synthesis of thiophene derivatives often involves the coupling of diazonium salts with other compounds. For example, Sharkawy et al. synthesized a series of thiophene incorporating pyrazolone moieties via diazo coupling of diazonium salt of 3-substituted-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophenes with 3-methyl-1H-pyrazol-5(4H)-one, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one or 3-amino-1H-pyrazol-5(4H)-one.

Molecular Structure Analysis

The molecular formula of the compound is C24H25N3O2S. The compound has a complex structure with a thiophene nucleus, which is a five-membered heteroaromatic compound containing a sulfur atom at one position.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 419.5 g/mol. Other physical and chemical properties specific to “5-chloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide” are not mentioned in the retrieved sources.

Scientific Research Applications

Anti-Inflammatory and Analgesic Activities

• Certain indole derivatives have shown anti-inflammatory and analgesic effects. . Investigating whether our compound shares similar characteristics could be worthwhile.

5-Lipoxygenase (5-LOX) Inhibition

• . Further structural optimization and in-depth studies are warranted to explore this application.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary widely depending on their specific structures and the biological targets they interact with. For example, some thiophene derivatives have been found to act against the tobacco mosaic virus (TMV) by interacting with the TMV PC protein.

Future Directions

Thiophene and its derivatives continue to attract great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, it can be expected that future research will continue to investigate new structural prototypes with more effective pharmacological activity.